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Compound of Interest

6-(4-Methylphenoxy)pyridin-3-
Compound Name:

amine
CAS No.: 752969-65-6
Cat. No.: B3022913

Get Quote

Executive Summary & Chemical Profile

This directive outlines the mandatory disposal procedures for 6-(4-Methylphenoxy)pyridin-3-
amine.[1] As a researcher, you must treat this compound not merely as "organic waste" but as
a functionalized aminopyridine. The pyridine nitrogen and the amine group render it a Lewis
base, while the phenoxy moiety increases lipophilicity, potentially enhancing dermal absorption
and aquatic toxicity.

Operational Rule: In the absence of compound-specific toxicological data, you must apply the
Precautionary Principle, managing this substance with the same rigor as its parent
pharmacophore, 3-aminopyridine (a known neurotoxin and potassium channel blocker).[1]

Chemical Identity & Hazard Assessment
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Property Specification Operational Implication

o ) Nitrogen-rich; requires high-
] Pyridine ring, 3-amino group, o ]
Chemical Structure ) temp incineration to prevent
6-(p-tolyloxy) substituent
NOx release.[1]

Acute Tox. 3 or 4 DO NOT dispose of via drain.
Hazard Class (GHS) (Oral/Dermal/lnhalation), Zero tolerance for sink
Irritant disposal.

Incompatible with strong
Reactivity Weak Base / Nucleophile oxidizers and mineral acids
(exothermic salt formation).

Solid (typically off-white Dust control is critical during

Physical State .
powder) transfer to waste containers.[1]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, you must stabilize the material at the
point of generation.

The Segregation Logic (Critical)

The most common accident involving aminopyridines is improper mixing in "General Organic"
waste streams containing oxidizers or active acylating agents.

STOP & CHECK:

« |s the waste stream Acidic? Mixing this amine with strong acid waste (e.g., H2S04) will
generate heat and potentially precipitate salts that clog waste lines.

« |s the waste stream Oxidizing? Mixing with peroxides or nitric acid can lead to rapid oxidation

or ignition.
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Waste Generation:

6-(4-Methylphenoxy)pyridin-3-amine

Physical State?
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Figure 1: Decision Matrix for Waste Segregation.[1] Note the specific handling for aqueous
streams to prevent pH shock in bulk storage.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)

Applicability: Expired pure substance, contaminated weighing boats, gloves, and spill cleanup
materials.
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o PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses. If
handling >10g of fine powder, use a P100 respirator or work inside a fume hood.

e Primary Containment: Place the solid waste into a clear, 6-mil polyethylene bag.
e Labeling: Attach a hazardous waste tag immediately.

o Constituents: "6-(4-Methylphenoxy)pyridin-3-amine, Solid Debris"[1]

o Hazard Checkboxes: Toxic, Irritant.[2][3][4]

e Secondary Containment: Seal the bag and place it into the laboratory's Solid Hazardous
Waste Drum (typically a wide-mouth HDPE drum).

» Prohibition: Do not place in "Biohazard" (Red Bag) or regular trash.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Filtrates, HPLC waste, or reaction solvents containing the amine.

o Compatibility Check: Verify the carboy does not contain strong acids (Nitric, Sulfuric) or
oxidizers.

o Transfer: Pour into the appropriate solvent carboy (Halogenated vs. Non-Halogenated) using
a funnel to prevent splashing.

» Rinsing: Triple rinse the empty reaction vessel with a compatible solvent (e.g., Acetone). Add
rinsate to the same waste carboy.

e Log Entry: You must record the addition on the carboy's accumulation log.

o Entry: "Pyridine derivative (<1%)" is usually sufficient for trace amounts, but for high
concentrations, write the full chemical name.

The "Cradle-to-Grave" Lifecycle
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Understanding where your waste goes ensures you prepare it correctly.[1] We utilize a Lab
Pack methodology for this class of chemicals to ensure thermal destruction.

RCRA Waste Code
Lab Satellite Area Tag & Request EHS/Waste Team p Waste Facility D001/Process Waste] High-Temp Incineration Combustion Gases Gas Scrubbing
(Accumulation) Pickup Bulking/Lab Packing (GEERAN)] (NOx Removal)

Click to download full resolution via product page

Figure 2: The destruction pathway.[1] Incineration is required to break the pyridine ring stability.

[1]

Regulatory & Compliance Data

For your waste manifest and EHS coordination, use the following designations. While this
specific isomer may not have a unique RCRA "P" or "U" list number, it is regulated by

characteristic.
Regulatory Body Classification /| Code Notes
If testing shows toxicity, may
carry D000 codes.[1] Most
Not Listed (Default to Process facilities manage as Non-
EPA (RCRA)

Waste) RCRA Regulated Hazardous
Waste (unless mixed with

listed solvents).

Proper Shipping Name: Toxic
UN 2811 (Toxic Solid, Organic,  solids, organic, n.o.s. (6-(4-
N.O.S))[1] Methylphenoxy)pyridin-3-

amine).

DOT (Transport)

Laboratory chemicals

consisting of or containing
European Waste Code 16 05 06* dangerous substances

including mixtures of laboratory

chemicals.
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Important Note on Empty Containers: A container is considered "RCRA Empty" only if:
o All wastes have been removed using standard practices (pouring/pumping).
e No more than 2.5 cm (1 inch) of residue remains on the bottom.

o Recommendation: Triple rinse all bottles. Deface the label. Recycle the glass/plastic only
after rinsing.

Emergency Contingencies

Scenario: Benchtop Spill (< 59)

Alert: Notify nearby personnel.
o PPE: Don fresh nitrile gloves and safety goggles.

o Absorb: Cover liquid spills with vermiculite or spill pads. For powders, cover with a wet paper
towel to prevent dust generation.

o Clean: Wipe area with 10% acetic acid (to protonate the amine, making it water-soluble and
easier to wipe up), followed by soap and water.

» Dispose: All cleanup materials go into the Solid Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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